erionite
erionite
Brand Name:
Vulcanchem
CAS No.:
12510-42-8
VCID:
VC0080640
InChI:
InChI=1S/Al.Ca.K.Na.O5Si2.30H2O.O/c;;;;1-6(2)5-7(3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h;;;;;30*1H2;/q+3;+2;2*+1;-2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;-2
SMILES:
O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.[O-2].[O-][Si](=O)O[Si](=O)[O-].[Na+].[Al+3].[K+].[Ca+2]
Molecular Formula:
AlCaH60KNaO36Si2+3
Molecular Weight:
821.77 g/mol
erionite
CAS No.: 12510-42-8
Main Products
VCID: VC0080640
Molecular Formula: AlCaH60KNaO36Si2+3
Molecular Weight: 821.77 g/mol
| CAS No. | 12510-42-8 |
|---|---|
| Product Name | erionite |
| Molecular Formula | AlCaH60KNaO36Si2+3 |
| Molecular Weight | 821.77 g/mol |
| IUPAC Name | aluminum;calcium;potassium;sodium;oxido-[oxido(oxo)silyl]oxy-oxosilane;oxygen(2-);triacontahydrate |
| Standard InChI | InChI=1S/Al.Ca.K.Na.O5Si2.30H2O.O/c;;;;1-6(2)5-7(3)4;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;/h;;;;;30*1H2;/q+3;+2;2*+1;-2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;-2 |
| Standard InChIKey | AQTSNQQRPNNYRB-UHFFFAOYSA-N |
| SMILES | O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.[O-2].[O-][Si](=O)O[Si](=O)[O-].[Na+].[Al+3].[K+].[Ca+2] |
| Canonical SMILES | O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.[O-2].[O-][Si](=O)O[Si](=O)[O-].[Na+].[Al+3].[K+].[Ca+2] |
| Colorform | Hexagonal, cage-like structure composed of a framework of linked (Si,Al)O4 tetrahedra White prismatic crystals in radiating groups and occurs in a fibrous form Color varies from white to clear and it looks like transparent, glass-like fibers |
| Density | Specific gravity: 2.02 to 2.08 |
| Related CAS | 100801-58-9 (dealuminated) |
| Synonyms | erionite erionite (CaKNa(Al2Si7O18)2.14H2O) erionite, dealuminated Na-erionite |
| PubChem Compound | 61565 |
| Last Modified | Nov 11 2021 |
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